Cas no 63955-95-3 (1,3-Propanediamine, N'-(7-chloro-4-quinolinyl)-N,N-diethyl-, phosphate(1:2))

1,3-Propanediamine, N'-(7-chloro-4-quinolinyl)-N,N-diethyl-, phosphate(1:2) structure
63955-95-3 structure
Product Name:1,3-Propanediamine, N'-(7-chloro-4-quinolinyl)-N,N-diethyl-, phosphate(1:2)
CAS No:63955-95-3
MF:C16H28ClN3O8P2
MW:487.809345245361
CID:425298
PubChem ID:71380667
Update Time:2025-04-19

1,3-Propanediamine, N'-(7-chloro-4-quinolinyl)-N,N-diethyl-, phosphate(1:2) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N'-(7-chloro-4-quinolinyl)-N,N-diethyl-, phosphate(1:2)
    • N-(7-chloroquinolin-4-yl)-N',N'-diethylpropane-1,3-diamine,phosphoric acid
    • 63955-95-3
    • Phosphoric acid--N~3~-(7-chloroquinolin-4-yl)-N~1~,N~1~-diethylpropane-1,3-diamine (2/1)
    • DTXSID50803169
    • Inchi: 1S/C16H22ClN3.2H3O4P/c1-3-20(4-2)11-5-9-18-15-8-10-19-16-12-13(17)6-7-14(15)16;2*1-5(2,3)4/h6-8,10,12H,3-5,9,11H2,1-2H3,(H,18,19);2*(H3,1,2,3,4)
    • InChI Key: YYTZDMAMKSGHEO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C=1)=NC=CC=2NCCCN(CC)CC.P(=O)(O)(O)O.P(=O)(O)(O)O

Computed Properties

  • Exact Mass: 487.10424
  • Monoisotopic Mass: 487.1040165g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 320
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 184Ų

Experimental Properties

  • PSA: 183.68
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